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Compound of Interest

Compound Name: Methyl-(3-M-tolyl-propyl)-amine

CAS No.: 886762-96-5

Cat. No.: B12116843

Get Quote

Executive Summary & Immediate Action
Methyl-(3-m-tolyl-propyl)-amine (also known as N-Methyl-3-(3-methylphenyl)propan-1-

amine) is a secondary organic amine. For disposal and handling purposes, it must be treated

as a Corrosive (Basic) and Combustible organic liquid.

Critical "Do Not" List:

DO NOT mix with oxidizing agents (peroxides, nitrates, perchlorates) — Risk of

fire/explosion.[1][2]

DO NOT mix with strong acids without temperature control — Risk of violent exothermic

reaction.

DO NOT dispose of down the drain.[3] This compound is toxic to aquatic life and regulated.

DO NOT use aluminum or zinc containers — Risk of hydrogen gas evolution.
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Understanding the chemical nature of this substance is the foundation of safe disposal. As a

secondary amine with a lipophilic tolyl-propyl chain, it presents specific risks.

Property Description Operational Implication

Functional Group
Secondary Amine (

)

Basic pH; potential to form

carcinogenic nitrosamines if

mixed with nitrating agents.

Physical State Liquid (likely viscous)

Requires liquid waste

containment; verify flash point

before bulk transport.

Corrosivity High (pH > 11)

Causes severe skin burns and

eye damage. Attacks mucous

membranes.

Reactivity Nucleophilic

Reacts vigorously with acid

chlorides, anhydrides, and

strong oxidizers.

RCRA Status Characteristic Waste
Likely D002 (Corrosive) and

potentially D001 (Ignitable).

Pre-Disposal Stabilization & Segregation
The Scientific Logic: Segregation is not just a bureaucratic rule; it is a thermodynamic

necessity. Amines are organic bases. Mixing them with acidic waste streams releases

significant heat of neutralization (

). In a closed waste drum, this heat can vaporize volatile solvents, causing over-pressurization
and rupture.

segregation Protocol
Isolate: Designate a specific waste stream for "Organic Bases / Amines".

Container Selection:

Preferred: High-Density Polyethylene (HDPE) or Borosilicate Glass.
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Prohibited: Metal cans (unless lined), Aluminum, or PET plastics (which can degrade

under high pH).

Labeling:

Must read: "HAZARDOUS WASTE - Organic Alkali - Methyl-(3-m-tolyl-propyl)-amine".

Pictograms: GHS05 (Corrosive) and GHS07 (Exclamation/Irritant).

Operational Disposal Workflows
Scenario A: Bulk Liquid Waste (>50 mL)
Use this workflow for expired stock solutions or reaction byproducts.

pH Check: Verify the pH of the bulk liquid. If highly basic (pH > 12), ensure the waste

container is rated for corrosives.

Solvent Compatibility: If the amine is dissolved in a solvent (e.g., DCM, Methanol), ensure

the solvent is compatible with the "Organic Base" waste stream.

Note: Avoid mixing with halogenated solvents (DCM/Chloroform) if possible, as amines

can react with them over time to form quaternary salts, generating heat.

Transfer: Pour into the designated HDPE carboy using a funnel. Do not fill >90% capacity to

allow for thermal expansion.

Documentation: Log the volume and concentration on the waste tag immediately.

Scenario B: Trace Residues (Vials/Glassware)
Use this workflow for empty stock bottles or reaction vials.

Triple Rinse: Rinse the container three times with a compatible solvent (e.g., Ethanol or

Acetone).

Rinsate Disposal: Pour the rinsate (the solvent used to rinse) into the Organic Liquid Waste

container.
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Container Disposal:

If the label is defaced and the container is dry: Dispose of as glass trash (if non-P-listed).

Best Practice: Treat the empty vial as solid hazardous waste if your facility has a "lab

pack" program, to eliminate any risk of leaching.

Scenario C: Spill Cleanup
Immediate response for benchtop spills.

PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.

Neutralization: Do not use strong acid to neutralize a spill (too violent). Use a commercial

citric acid-based or sodium bisulfate spill kit designed for caustics.

Absorption: Once neutralized (pH 6-8), absorb with vermiculite or clay absorbent.

Disposal: Scoop debris into a wide-mouth jar labeled "Solid Hazardous Waste - Amine Spill

Debris."

Decision Matrix: Disposal Logic Flow
The following diagram illustrates the decision-making process for disposing of Methyl-(3-m-
tolyl-propyl)-amine to ensure compliance and safety.
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Start: Waste Identification
Methyl-(3-m-tolyl-propyl)-amine

Determine Physical State
& Quantity

Liquid Waste
(Bulk or Solution)

> 5 mL Liquid

Solid Waste / Trace
(Vials, Wipes, Spill Debris)

Residue / Solid

Check Solvent Compatibility
(Avoid Halogenated if possible)

Segregate into
'Organic Alkaline' Waste

Container: HDPE Carboy
Label: Corrosive/Toxic

Triple Rinse Container
(Collect Rinsate as Liquid Waste)

Deface Label &
Dry Container

Glass Disposal Bin
(If permitted by local EHS)

Non-Toxic Residue

Solid Hazardous Waste Bin
(Preferred for safety)

Conservative Path

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of amine-based chemical waste.
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Regulatory Compliance (RCRA & DOT)
When preparing this material for off-site disposal (via a licensed contractor), ensure the

following classifications are considered.

US EPA / RCRA Waste Codes:

D002 (Corrosive): If the aqueous pH is

12.5. Even if non-aqueous, most disposal vendors classify amines as D002 due to their
alkaline nature.

D001 (Ignitable): Applicable if the flash point is

(

). Action: Verify flash point in SDS; if unknown, default to D001/D002 dual coding.

DOT Shipping (Likely Classification):

Proper Shipping Name: Polyamines, liquid, corrosive, n.o.s.[4] (Methyl-(3-m-tolyl-
propyl)-amine)

Hazard Class: 8 (Corrosive)[5]

Packing Group: II or III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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